2,8-Bis(trifluoromethyl)quinoline-4-carboxylic acid
2,8-Bis(trifluoromethyl)quinoline-4-carboxylic acid
2, 8-Bis-trifluoromethyl-4-quinoline carboxylic acid, also known as 2, 8-MMQ or mefloquine carboxylic acid, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. 2, 8-Bis-trifluoromethyl-4-quinoline carboxylic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 2, 8-Bis-trifluoromethyl-4-quinoline carboxylic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2, 8-bis-trifluoromethyl-4-quinoline carboxylic acid is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
35853-50-0
VCID:
VC20782436
InChI:
InChI=1S/C12H5F6NO2/c13-11(14,15)7-3-1-2-5-6(10(20)21)4-8(12(16,17)18)19-9(5)7/h1-4H,(H,20,21)
SMILES:
C1=CC2=C(C(=C1)C(F)(F)F)N=C(C=C2C(=O)O)C(F)(F)F
Molecular Formula:
C12H5F6NO2
Molecular Weight:
309.16 g/mol
2,8-Bis(trifluoromethyl)quinoline-4-carboxylic acid
CAS No.: 35853-50-0
Cat. No.: VC20782436
Molecular Formula: C12H5F6NO2
Molecular Weight: 309.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2, 8-Bis-trifluoromethyl-4-quinoline carboxylic acid, also known as 2, 8-MMQ or mefloquine carboxylic acid, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. 2, 8-Bis-trifluoromethyl-4-quinoline carboxylic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 2, 8-Bis-trifluoromethyl-4-quinoline carboxylic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2, 8-bis-trifluoromethyl-4-quinoline carboxylic acid is primarily located in the cytoplasm and membrane (predicted from logP). |
|---|---|
| CAS No. | 35853-50-0 |
| Molecular Formula | C12H5F6NO2 |
| Molecular Weight | 309.16 g/mol |
| IUPAC Name | 2,8-bis(trifluoromethyl)quinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C12H5F6NO2/c13-11(14,15)7-3-1-2-5-6(10(20)21)4-8(12(16,17)18)19-9(5)7/h1-4H,(H,20,21) |
| Standard InChI Key | QJTJIQBSZLFWFS-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)C(F)(F)F)N=C(C=C2C(=O)O)C(F)(F)F |
| Canonical SMILES | C1=CC2=C(C(=C1)C(F)(F)F)N=C(C=C2C(=O)O)C(F)(F)F |
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